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For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z2)-5-Decenoic acid, a monounsaturated medium-chain fatty acid, is a subject of growing
interest within the scientific community. While research into its specific biological roles is
ongoing, its classification as a fatty acid suggests potential involvement in lipid metabolism and
cellular signaling. This technical guide provides a consolidated overview of the known
synonyms, physicochemical properties, and limited biological data available for (Z)-5-Decenoic
acid. It is important to note that detailed experimental protocols and established signaling
pathways for this specific isomer are not extensively documented in publicly available literature.
Much of the in-depth research on decenoic acid isomers has focused on compounds such as
cis-2-decenoic acid for its role in biofilm dispersal.

Synonyms for (Z)-5-Decenoic Acid

The following are recognized synonyms for (Z)-5-Decenoic acid:

cis-5-Decenoic acid[1]

5-Decenoic acid, (Z)-[1]

5-Decenoic acid, (52)-[1]

(2)-dec-5-enoic acid[1]
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e UNII-5R82Y8PAHSI1]
e FEMA No. 3742, 5Z-

Physicochemical Properties

A summary of the key quantitative data for (Z)-5-Decenoic acid is presented in the table below.
This information has been compiled from various chemical databases.

Property Value Source
Molecular Formula C10H1802 PubChem[1][2]
Molecular Weight 170.25 g/mol PubChem[1][2]
CAS Number 84168-28-5 PubChem[1]
IUPAC Name (2)-dec-5-enoic acid PubChem[1]
Physical Description Odor f‘jescribed as "atty, Wikipedia
green
XLogP3 29 PubChem[1][2]
Polar Surface Area 37.3 A2 PubChem[1][2]

Biological Role and Activity

(Z2)-5-Decenoic acid is classified as a medium-chain fatty acid.[3][4] Based on this
classification, its general biological roles are presumed to include serving as a nutrient, an
energy source, and a component in membrane stabilization.[3][4] It is also suggested to be
involved in lipid transport and metabolism.[3] However, specific experimental data detailing its
mechanism of action or its role in signaling pathways are limited. In the food industry, it is
recognized as a flavoring agent.[2]

Experimental Protocols

Detailed experimental protocols for the specific synthesis or biological assays of (Z)-5-
Decenoic acid are not readily available in the reviewed literature. However, a general method
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for the preparation of a mixture of 5- and 6-decenoic acid has been described in the patent
literature.

Preparation of 5(6)-Decenoic Acid Mixture

This protocol is adapted from a patent describing the synthesis of a mixture containing 5- and
6-decenoic acid, commercially known as milk lactone.

Materials:

 delta-Decalactone (500 g)

e 88% Phosphoric acid (50 g)

e Reactor with stirring and heating capabilities
e Separatory funnel

« Distillation apparatus

Procedure:

Add 500 g of delta-decalactone and 50 g of 88% phosphoric acid to the reactor.
e Initiate stirring and heat the mixture to 190 + 3 °C.

e Maintain this temperature for an insulation reaction time of 3 hours.

 After the reaction is complete, allow the mixture to cool.

» Wash the resulting material 2-3 times with clear water using a separatory funnel.

e Perform vacuum distillation on the washed product to obtain 478 g of 5(6)-decenoic acid
(milk lactone).[5]

Logical Relationship Diagram

As no specific signaling pathways for (Z)-5-Decenoic acid have been documented, the
following diagram illustrates its classification and known general biological functions.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://patents.google.com/patent/CN103588633A/en
https://www.benchchem.com/product/b12731274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12731274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Relationship of (Z)-5-Decenoic Acid
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Caption: Classification and general functions of (Z)-5-Decenoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to (Z)-5-Decenoic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12731274#synonyms-for-z-5-decenoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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